Cas no 2097964-73-1 (1-(3-((4-(Aminomethyl)-1H-1,2,3-triazol-1-yl)methyl)azetidin-1-yl)propan-1-one)

• Product Name: 1-(3-((4-(Aminomethyl)-1H-1,2,3-triazol-1-yl)methyl)azetidin-1-yl)propan-1-one
• CAS No: 2097964-73-1
• MF: C₁₀H₁₇N₅O
• MW: 223.274881124496
• CID: 4771848
• Update Time: 2025-05-25

1-(3-((4-(Aminomethyl)-1H-1,2,3-triazol-1-yl)methyl)azetidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-((4-(aminomethyl)-1H-1,2,3-triazol-1-yl)methyl)azetidin-1-yl)propan-1-one
• 1-[3-[[4-(aminomethyl)triazol-1-yl]methyl]azetidin-1-yl]propan-1-one
• 1-(3-((4-(Aminomethyl)-1H-1,2,3-triazol-1-yl)methyl)azetidin-1-yl)propan-1-one

• Inchi： 1S/C10H17N5O/c1-2-10(16)14-4-8(5-14)6-15-7-9(3-11)12-13-15/h7-8H,2-6,11H2,1H3
• InChI Key： NOQSDVBUUGUBCZ-UHFFFAOYSA-N
• SMILES： O=C(CC)N1CC(CN2C=C(CN)N=N2)C1

Computed Properties

• Exact Mass: 223.14331018 g/mol
• Monoisotopic Mass: 223.14331018 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 223.28
• XLogP3: -1.5
• Topological Polar Surface Area: 77

Additional information on 1-(3-((4-(Aminomethyl)-1H-1,2,3-triazol-1-yl)methyl)azetidin-1-yl)propan-1-one

Introduction to Compound CAS No 2097964-73-1: 1-(3-((4-(Aminomethyl)-1H-1,2,3-triazol-1-yl)methyl)azetidin-1-yl)propan-1-one

The compound with CAS No 2097964-73-1, named 1-(3-((4-(Aminomethyl)-1H-1,2,3-triazol-1-yl)methyl)azetidin-1-yl)propan-1-one, is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of intense research interest.

The molecular structure of this compound is characterized by the presence of a triazole ring system, which is a key feature in many bioactive molecules. The triazole moiety is known for its ability to form hydrogen bonds and participate in π-interactions, making it an attractive component for drug design. The azetidine ring further adds to the molecule's complexity and potential bioavailability. The propanone group at the terminus of the molecule contributes to its lipophilicity, enhancing its ability to cross cellular membranes and interact with target proteins.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound with various biological targets. For instance, molecular docking studies have revealed potential interactions with kinases and proteases, suggesting its role in inhibiting enzymatic activities associated with diseases such as cancer and neurodegenerative disorders. Furthermore, pharmacokinetic modeling has indicated favorable absorption and distribution profiles, making it a promising candidate for drug development.

In terms of synthesis, the compound can be prepared through a multi-step process involving click chemistry reactions. The use of azide and alkyne coupling has been particularly effective in constructing the triazole ring system efficiently. This approach not only ensures high yields but also allows for functional group diversification, enabling the exploration of various analogs for optimized biological activity.

Preclinical studies have demonstrated that this compound exhibits potent anti-proliferative effects against cancer cell lines. Its ability to induce apoptosis in malignant cells without significantly affecting normal cells highlights its selectivity and therapeutic potential. Additionally, in vitro assays have shown promising results in inhibiting viral replication, suggesting its application in antiviral therapies.

The integration of this compound into drug delivery systems has also been explored. Its compatibility with nanoparticles and liposomes has been tested, with encouraging results indicating enhanced drug targeting and reduced systemic toxicity. These findings underscore its versatility as a therapeutic agent across multiple disease states.

In conclusion, the compound CAS No 2097964-73-1, or 1-(3-((4-(Aminomethyl)-1H-1,2,3-triazol-1-yl)methyl)azetidin-1-yl)propan-1-one, represents a significant advancement in medicinal chemistry. Its unique structure, coupled with cutting-edge research findings, positions it as a valuable tool in the development of novel therapeutics across diverse medical fields.